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Compound of Interest

Compound Name: Cobalt(II) iodide

CAS No.: 15238-00-3

Cat. No.: B095668 Get Quote

Topic: Hydration State Diagnostics & Handling of
Cobalt(II) Iodide ( )
Document ID: TS-COI2-004 | Version: 2.1 | Status: Active[1]

Diagnostic Framework: The "Black-to-Pink"
Signaling Pathway
The Core Mechanism
Cobalt(II) iodide serves as a high-sensitivity moisture indicator due to a dramatic

solvatochromic shift derived from Ligand Field Theory.[1] Unlike Cobalt(II) chloride (Blue

Pink), Cobalt(II) iodide transitions from Black (Anhydrous) to Green (Intermediate) to Pink
(Hexahydrate).[1]

This color change is not random; it is a direct report on the coordination geometry of the Cobalt

center.

Anhydrous (

): The cobalt ion is in a specific lattice structure (often polymeric octahedral or tetrahedral
depending on the polymorph) with weak iodide ligands.[1] The energy gap (
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) is small, resulting in broad absorption that appears Black or deep Blue-Black.[1]

Hydration (

): Water molecules, being stronger field ligands than Iodide (

), displace the iodides or expand the coordination sphere to form the octahedral

complex.[1] This increases the crystal field splitting energy, shifting absorption to the
green/yellow region, which transmits/reflects Pink/Red light.[1]

Visualizing the Hydration Pathway
The following diagram illustrates the molecular and visual transition users will observe during

exposure to atmospheric moisture.
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Figure 1: The stepwise hydration pathway of Cobalt(II) Iodide.[1] Note the distinct intermediate

green phase often missed in rapid hydration events.

Troubleshooting Guide
This section addresses specific observations reported by researchers in glovebox and

benchtop settings.

Scenario A: "My reagent is Green or Yellowish-Green."
Diagnosis: Partial Hydration or Polymorph Shift.[1]

Cause 1 (Most Likely): The "Black" alpha-form has absorbed surface moisture, forming a

thin layer of the dihydrate or intermediate hydrates, which often appear dark green.
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Cause 2: You may have the Beta-form (yellow powder) of anhydrous

, which is a different crystal polymorph.[1][2]

Action:

Heat a small sample.[1] If it turns Black, it was the Beta-form converting to Alpha.

If it releases vapor and turns Black, it was wet.[1]

Verdict:Unsafe for water-sensitive catalysis. Dry immediately.[1]

Scenario B: "The material turned Pink/Red and looks
wet."

Diagnosis: Full Saturation (Deliquescence).[1]

Cause: The material has formed

and may be dissolving in its own attracted water (deliquescence).[1]

Action:

This material is useless for Grignard or anhydrous coupling reactions.[1]

Perform the Deep Drying Protocol (See Section 3) or recrystallize if purity is compromised.

[1]

Scenario C: "I dried it, but now I see Violet fumes."
Diagnosis: Thermal Decomposition / Iodine Sublimation.[1]

Cause: Overheating.[1] Unlike Chloride salts, Iodide salts have a weaker metal-halide

bond.[1] Heating

(especially under high vacuum) can cause the Iodine (

) to sublime, leaving metallic Cobalt or Oxides.[1]
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Action:

Stop heating immediately.

Check the purity.[1][3] If the sample is grey/ashy rather than crystalline black, it has

decomposed and should be discarded.

Standard Operating Procedures (SOPs)
SOP-01: Reclaiming/Drying Hydrated Cobalt(II) Iodide
Objective: Restore Pink/Green

to Anhydrous Black grade.

Parameter Specification Notes

Equipment Schlenk Line or Vacuum Oven
Must have a cold trap (liquid

recommended).[1]

Target Temp
Do not exceed

to prevent iodine loss.

Vacuum Level
High vacuum is crucial to lower

the dehydration temp.[1]

Time 4 - 6 Hours
Visual check: Material must be

uniformly black.

Step-by-Step:

Place the hydrated salt in a Schlenk flask or drying pistol.

Apply vacuum slowly at room temperature to remove bulk water (prevents "bumping" if

deliquescent).[1]

Ramp temperature to

over 30 minutes.
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Observe the cold trap.[1] Water ice should accumulate.[4] If you see purple crystals in the

trap, you are subliming Iodine—lower the temperature.

Once the solid is pitch black and free-flowing, cool to room temperature under vacuum.

Backfill with Argon/Nitrogen and transfer to a glovebox.

SOP-02: Storage & Handling
Primary Storage: Inert atmosphere glovebox (

).

Secondary Storage: Schlenk tube with a greased glass stopcock (Teflon taps can sometimes

leak over months).

Handling: Never weigh out on an open benchtop scale for sensitive reactions. Weigh inside

the glovebox or use a pre-tared Schlenk flask.

Decision Logic: Is My Catalyst Safe to Use?
Use this logic flow to determine if your batch of

is ready for experimental use.
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Inspect CoI2 Appearance

Is it Black / Blue-Black?

Is it Free-Flowing?
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ACTION: Dry at 130°C (Vac)

No (Pink/Green/Yellow)

PASS: Ready for Use

Yes No (Clumpy/Sticky)

Re-evaluate after drying

FAIL: Discard/Recrystallize
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Figure 2: Quality Control Decision Matrix for Cobalt(II) Iodide reagents.

Frequently Asked Questions (FAQs)
Q: Can I use the "Green" form for a Grignard reaction? A:No. The green color indicates the

presence of water (likely the dihydrate phase or surface adsorption). Grignard reagents will

react instantly with this water, destroying your nucleophile and potentially creating dangerous

hot spots.

Q: Why is my anhydrous

yellow instead of black? A: You likely have the Beta-polymorph.[1] Anhydrous

exists in two forms: Alpha (Black, stable) and Beta (Yellow, metastable).[1][2] The yellow form is
still anhydrous and usable, but it is highly hygroscopic. Heating it to

converts it to the black Alpha form, but this is usually unnecessary for chemical reactivity unless
specified by your protocol.

Q: Is
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toxic? A: Yes. Cobalt compounds are suspected carcinogens and sensitizers.[1] Furthermore,

can release Iodine vapor (toxic/corrosive) if heated or reacted with strong oxidizers.[1] Always
handle in a fume hood or glovebox.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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